Cas no 1807395-65-8 (3-Bromo-2-fluoro-6-hydroxycinnamic acid)

• Product Name: 3-Bromo-2-fluoro-6-hydroxycinnamic acid
• CAS No: 1807395-65-8
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 4971889
• Update Time: 2025-05-24

3-Bromo-2-fluoro-6-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxycinnamic acid

• Inchi： 1S/C9H6BrFO3/c10-6-2-3-7(12)5(9(6)11)1-4-8(13)14/h1-4,12H,(H,13,14)/b4-1+
• InChI Key： KCAMJPMYNRDVTD-DAFODLJHSA-N
• SMILES： BrC1C=CC(=C(/C=C/C(=O)O)C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 3-Bromo-2-fluoro-6-hydroxycinnamic acid

3-Bromo-2-fluoro-6-hydroxycinnamic acid: A Comprehensive Overview

The compound 3-Bromo-2-fluoro-6-hydroxycinnamic acid (CAS No. 1807395-65-8) is a structurally complex aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 6-position of the cinnamic acid backbone. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Bromo-2-fluoro-6-hydroxycinnamic acid through multi-step reactions involving halogenation, hydroxylation, and coupling processes. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging both traditional organic chemistry techniques and modern catalytic systems. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the bromine and fluorine substituents at specific positions on the aromatic ring, ensuring high regioselectivity and scalability.

The biological activity of 3-Bromo-2-fluoro-6-hydroxycinnamic acid has been a focal point of recent studies. Experimental data indicate that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress in cellular models. Furthermore, preliminary pharmacological evaluations suggest that it may possess anti-inflammatory effects, making it a promising candidate for drug development targeting inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its biological applications, 3-Bromo-2-fluoro-6-hydroxycinnamic acid has found utility in materials science as a precursor for the synthesis of advanced materials with tailored electronic properties. For example, researchers have utilized this compound as a building block for constructing conjugated polymers with enhanced charge transport capabilities, which are highly sought after in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-Bromo-2-fluoro-6-hydroxycinnamic acid involves a series of carefully controlled reactions that highlight the importance of stereochemical control and functional group compatibility. One notable approach involves the directed ortho-metalation strategy, where specific substituents on the aromatic ring are selectively modified using organometallic reagents under catalytic conditions. This method not only ensures high regioselectivity but also minimizes side reactions, thereby improving the overall efficiency of the synthesis process.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of 3-Bromo-2-fluoro-6-hydroxycinnamic acid. These tools provide critical insights into the molecular architecture and dynamic behavior of the compound, enabling researchers to correlate its structural features with its functional properties.

Looking ahead, ongoing research is focused on exploring novel applications of 3-Bromo-2-fluoro-6-hydroxycinnamic acid in areas such as drug delivery systems and nanotechnology. Its unique combination of electronic properties and functional groups makes it an ideal candidate for designing stimuli-responsive materials that can adapt to environmental changes in real-time.

In conclusion, 3-Bromo-2-fluoro-6-hydroxycinnamic acid (CAS No. 1807395-65-8) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its intricate structure not only presents challenges in synthesis but also offers opportunities for innovation in fields ranging from medicinal chemistry to materials science. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.